Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate

• IUPAC Name: ethyl (2Z)-2-chloro-2-[(2-ethylphenyl)hydrazinylidene]acetate
• InChI: InChI=1S/C12H15ClN2O2/c1-3-9-7-5-6-8-10(9)14-15-11(13)12(16)17-4-2/h5-8,14H,3-4H2,1-2H3/b15-11-
• InChI Key: GXKXYPKWLNYACL-PTNGSMBKSA-N
• Canonical SMILES: CCC1=CC=CC=C1NN=C(C(=O)OCC)Cl
• Isomeric SMILES: CCC1=CC=CC=C1N/N=C(/C(=O)OCC)\Cl
• Molecular Formula: C12H15ClN2O2
• Molecular Weight: 254.71 g/mol

Description

Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate, also known as ECHPA, is a compound that has been studied for its potential applications in scientific research. It is a hydrazone derivative of ethyl acetate and has been used in a variety of experiments, including those related to biochemistry, physiology, and pharmacology. ECHPA is a colorless, crystalline compound that is insoluble in water but soluble in ethanol and other organic solvents. It is also relatively stable when stored under normal laboratory conditions.

Scientific Research Applications

Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate has been used in a variety of scientific research applications. It has been used as an inhibitor of monoamine oxidase in studies of neurotransmitter metabolism. Additionally, it has been used as a substrate for the study of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate has also been used as a ligand in studies of protein-protein interactions.

Mechanism of Action

Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate acts as an inhibitor of monoamine oxidase (MAO), which is an enzyme that is involved in the metabolism of neurotransmitters. The mechanism of action of Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate is thought to involve the formation of a covalent bond between the compound and the active site of MAO. This bond prevents the enzyme from catalyzing its reaction, thus inhibiting its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate are largely unknown. However, it has been shown to inhibit the activity of MAO, which is involved in the metabolism of neurotransmitters. Inhibition of MAO activity can lead to an increase in the levels of neurotransmitters in the brain, which can have a variety of effects, including changes in mood and behavior.

Advantages and Limitations for Lab Experiments

Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate has several advantages for use in laboratory experiments. It is relatively stable when stored under normal laboratory conditions, and it is soluble in organic solvents such as ethanol. Additionally, it can be synthesized in a simple one-step reaction in a basic medium. However, it is insoluble in water and thus may not be suitable for certain types of experiments.

Future Directions

The potential applications of Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate in scientific research are far-reaching. It could be used in the study of other enzymes involved in neurotransmitter metabolism, such as catechol-O-methyltransferase (COMT). Additionally, it could be used in the study of other protein-protein interactions, such as those involved in signal transduction pathways. Furthermore, it could be used in the study of drug metabolism and pharmacology, as well as in the development of new drugs. Finally, it could be used in the study of biochemical and physiological processes, such as those involved in the development of diseases.

Synthesis Methods

The synthesis of Ethyl (2Z)-2-chloro-2-[2-(2-ethylphenyl)hydrazin-1-ylidene]acetate can be achieved through a simple one-step reaction that involves the condensation of ethyl acetate with 2-(2-ethylphenyl)hydrazine. The reaction occurs in a basic medium, such as aqueous sodium hydroxide, and yields the desired product in good yields. The reaction is relatively simple and can be easily carried out in the lab.